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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the intellectual property and patent
landscape surrounding BT-33, a novel, fully synthetic, fluorinated macrobicyclic
oxepanoprolinamide antibiotic. BT-33 has demonstrated potent activity against a broad
spectrum of multidrug-resistant Gram-positive and Gram-negative bacteria. This document is
intended to serve as a comprehensive resource for researchers, scientists, and drug
development professionals interested in the development and commercialization of this
promising new antibiotic class.

Executive Summary

BT-33 represents a significant advancement in the field of ribosome-targeting antibiotics.
Developed in the laboratories of Professor Andrew G. Myers at Harvard University, this
molecule is a lincosamide antibiotic distinguished by a unique fluorinated 11-membered
macrobicyclic ring. This structural innovation confers enhanced potency, increased metabolic
stability, and an ability to overcome common bacterial resistance mechanisms. The intellectual
property is primarily held by the President and Fellows of Harvard College, with the key
inventors also being shareholders in Kinvard Bio, Inc., a company poised to commercialize this
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new class of antibiotics. The patent landscape is currently defined by a key international patent
application, WO/2023/205206, which provides broad claims covering the composition of matter,
synthesis, and use of BT-33 and related compounds.

Patent Landscape and Intellectual Property

The core intellectual property for BT-33 is encapsulated in the international patent application
WO0/2023/205206, titled "Lincosamides and Uses Thereof," and a related US provisional patent
application US/63/676,017, "Synthesis of macrobicyclic Thiolincosamines."

Key Intellectual Property Insights:

Inventors: Benjamin I. C. Tresco, Kelvin J. Y. Wu, and Andrew G. Myers.
o Applicant/Assignee: President and Fellows of Harvard College.

o Key Claims: The patent application encompasses broad claims covering the composition of
matter for BT-33 and a wide range of related fluorinated macrobicyclic lincosamide analogs.
The claims also extend to methods of synthesizing these compounds and their use in
treating bacterial infections.

o Geographic Coverage: As an international patent application (PCT), it allows for subsequent
national phase entries in numerous countries, indicating a strategy for broad global
protection.

o Commercialization: The inventors are noted as shareholders in Kinvard Bio, Inc., suggesting
this entity is the likely vehicle for the commercial development of BT-33.[1][2]

Table 1: Key Patent Application for BT-33
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] Filing Date .
Patent . Applicant/A . Internationa
o Title Inventors ) (Provisional .
Application ssignee | | Filing Date
) ) President and )
Lincosamides B.I.C. Tresco, April 22, 2022
WO0/2023/205 Fellows of )
and Uses K.J.Y. Wu, (US/63/676,0  April 21, 2023
206 Harvard
Thereof A.G. Myers 17)
College

Technical Profile of BT-33

BT-33 is a synthetic antibiotic designed to overcome the limitations of existing lincosamides,
such as clindamycin. Its innovative design, particularly the fluorinated macrobicyclic ring,
preorganizes the molecule for tight binding to the bacterial ribosome, a clinically validated
target for antibiotics.[3][4][5]

Mechanism of Action

BT-33 targets the peptidyl transferase center (PTC) of the bacterial 50S ribosomal subunit,
inhibiting protein synthesis. The fluorination at the 11R position and methylation at the 7R
position of the macrocyclic ring are crucial for its enhanced activity. X-ray crystallography has
revealed that the fluorine atom makes a unique van der Waals contact with the guanine base
G2505 of the 23S ribosomal RNA, contributing to its high binding affinity.[1][6] The C7-methyl
group rigidifies the macrocyclic ring into a conformation that is highly preorganized for
ribosomal binding.[1][6]
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Inhibition

Figure 1: BT-33 Mechanism of Action
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Figure 1: BT-33 Mechanism of Action

Antibacterial Activity

BT-33 exhibits potent activity against a wide range of multidrug-resistant Gram-positive and
Gram-negative bacteria. The minimum inhibitory concentrations (MICs) are significantly lower
than those of its predecessors, including clindamycin, iboxamycin, and cresomycin.

Table 2: In Vitro Antibacterial Activity of BT-33 (MIC, pg/mL)
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Bacterial . . . .
. BT-33 Clindamycin Iboxamycin Cresomycin
Strain
Staphylococcus
0.125 >128 0.25 0.25
aureus (MRSA)
Streptococcus
) 0.06 0.125 0.125 0.125
pneumoniae
Enterococcus
) 0.5 >128 1 1
faecalis (VRE)
Escherichia coli
4 >128 8 8
(WT)
Escherichia coli
0.5 >128 1 1
(TolC mutant)
Pseudomonas
. 16 >128 32 32
aeruginosa
Acinetobacter
>128 4 4

baumannii

Data synthesized from the "Discovery of a fluorinated macrobicyclic antibiotic through chemical
synthesis" publication.

Pharmacokinetics

A key advantage of BT-33 is its enhanced metabolic stability. The strategic fluorination and
methylation contribute to a longer in vivo half-life compared to its predecessors.

Table 3: Pharmacokinetic Properties of BT-33

Compound Half-life (t1/2) in vivo
BT-33 Extended

Iboxamycin Shorter

Cresomycin Shorter
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Specific quantitative values for half-life were not provided in the initial public disclosures but are
described as "extended" and "increased."

Experimental Protocols

The following are summaries of the key experimental methodologies described in the primary
scientific literature.

Chemical Synthesis of BT-33

The synthesis of BT-33 is a multi-step process starting from D-galactose. A key step involves a
ring-expansion reaction to introduce the fluorine atom. The final macrocyclic structure is
assembled through a series of coupling and deprotection steps.
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Figure 2: Simplified Synthetic Workflow for BT-33
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15563099/docs?utm_src=pdf-body-img#bt-33-a-technical-guide-to-the-intellectual-property-and-patent-landscape
https://www.benchchem.com/product/b15563099?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

References

1. Discovery of a fluorinated macrobicyclic antibiotic through chemical synthesis - PMC
[pmc.ncbi.nim.nih.gov]

e 2. chemrxiv.org [chemrxiv.org]
e 3. news.harvard.edu [news.harvard.edu]

e 4. Harvard researchers develop new antibiotic to prevent drug-resistant bacteria - India
Today [indiatoday.in]

e 5. news.harvard.edu [news.harvard.edu]
e 6. discovery.researcher.life [discovery.researcher.life]

» To cite this document: BenchChem. [BT-33: A Technical Guide to the Intellectual Property
and Patent Landscape]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563099/docs#bt-33-a-technical-guide-to-the-
intellectual-property-and-patent-landscape]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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